1-{[(2-Chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol

• IUPAC Name: 1-[(2-chloro-4-methylanilino)methyl]cyclobutan-1-ol
• InChI: InChI=1S/C12H16ClNO/c1-9-3-4-11(10(13)7-9)14-8-12(15)5-2-6-12/h3-4,7,14-15H,2,5-6,8H2,1H3
• InChI Key: JEPMVOBQJVZHBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NCC2(CCC2)O)Cl
• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol

Description

“1-{[(2-Chloro-4-methylphenyl)amino]methyl}cyclobutan-1-ol” is a chemical compound. It is available for purchase from various chemical suppliers. The compound is part of the cycloalkanes family, which are cyclic hydrocarbons.

Scientific Research Applications

Synthesis and Medicinal Chemistry

Cyclobutane derivatives have been widely studied for their synthetic routes and potential medicinal applications. For example, compounds like (2S,3R)-3-(N-Benzyloxycarbonyl)amino-1-chloro-4-phenylthiobutan-2-ol, a central intermediate of nelfinavir, a potent HIV protease inhibitor, show the importance of cyclobutane derivatives in developing clinically efficacious drugs (Ikunaka et al., 2002). This highlights the role of cyclobutane derivatives in synthesizing complex molecules for pharmaceutical applications.

Crystal Structure and Molecular Characterization

Studies on the crystal structure of cyclobutane derivatives, such as 4-(1-mesityl-1-methylcyclobutane-3-yl)-2-(N-ethyl)aminothiazole, contribute to our understanding of molecular geometry, which is crucial for drug design and material science applications (Sarı et al., 2002). This research aids in the exploration of molecular interactions and stability, contributing to the development of new materials and therapeutics.

Analytical Characterization and Synthetic Applications

The identification and characterization of novel cyclobutane derivatives, such as the research chemical N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide (3,5-AB-CHMFUPPYCA), and its differentiation from isomers, underline the importance of cyclobutane derivatives in analytical chemistry for identifying and understanding new compounds (McLaughlin et al., 2016). This work demonstrates the versatility of cyclobutane derivatives as intermediates in the synthesis of complex molecules.